Cas no 1805290-87-2 (Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1805290-87-2
• MF: C₁₀H₆BrF₆NO₃
• MW: 382.053963184357
• CID: 4845281
• Update Time: 2025-05-23

Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C10H6BrF6NO3/c1-20-8(19)4-3-18-5(2-11)7(21-10(15,16)17)6(4)9(12,13)14/h3H,2H2,1H3
• InChI Key： VZVJJNLWYVRULE-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)(F)F)C(C(=O)OC)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate

Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate: A Comprehensive Overview

The compound with CAS No. 1805290-87-2, commonly referred to as Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a trifluoromethoxy group, and a trifluoromethyl group. The methyl ester at the 5-position further adds to its structural complexity and functional versatility.

Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate has garnered attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of fluorinated groups, such as the trifluoromethoxy and trifluoromethyl substituents, imparts high stability and bioavailability to the molecule. These groups are known to enhance the lipophilicity of compounds, making them more suitable for biological applications.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery. For instance, researchers have explored the role of Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate in inhibiting certain enzymes associated with neurodegenerative diseases. The bromomethyl group at the 2-position has been shown to facilitate selective binding to target proteins, making this compound a promising candidate for further preclinical studies.

In addition to its pharmaceutical applications, Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate has also been investigated for its potential use in agrochemicals. The trifluoromethoxy group contributes to the compound's resistance to photodegradation, making it suitable for use in pesticides and herbicides that require long-term stability under environmental conditions. Recent field trials have demonstrated its effectiveness in controlling specific crop pests without adverse effects on non-target organisms.

The synthesis of Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluorinated groups is typically achieved through electrophilic substitution reactions, while the bromination at the methyl group is carried out using selective halogenation reagents. The overall synthesis pathway is designed to maximize yield while minimizing by-products, ensuring cost-effective production.

From an environmental perspective, the stability and biodegradability of Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate have been thoroughly assessed. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. These findings are crucial for determining its environmental impact and guiding its safe disposal.

In conclusion, Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-4-trrifluraméthyl-pyridine-5-carboxylate (CAS No. 1805290-87-2) stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in the development of innovative solutions in pharmaceuticals, agrochemicals, and beyond.